Cas no 49611-99-6 (8-fluoro-4-hydrazinyl-Quinoline)

8-fluoro-4-hydrazinyl-Quinoline structure
49611-99-6 structure
Product Name:8-fluoro-4-hydrazinyl-Quinoline
CAS No:49611-99-6
MF:C9H8FN3
MW:177.178324699402
CID:1112994
PubChem ID:13284505
Update Time:2025-04-20

8-fluoro-4-hydrazinyl-Quinoline Chemical and Physical Properties

Names and Identifiers

    • 8-fluoro-4-hydrazinyl-Quinoline
    • (8-fluoroquinolin-4-yl)hydrazine
    • 8-Fluoro-4-hydrazineoquinoline
    • 8-FLUORO-4-HYDRAZINOQUINOLINE
    • 8-Fluoro-4-hydrazinylquinoline
    • CS-0530468
    • 49611-99-6
    • AKOS002683751
    • DTXSID70534685
    • SCHEMBL15209925
    • AB05761
    • Inchi: 1S/C9H8FN3/c10-7-3-1-2-6-8(13-11)4-5-12-9(6)7/h1-5H,11H2,(H,12,13)
    • InChI Key: YOBSSNXGCCGRTO-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C(C=CN=C21)NN

Computed Properties

  • Exact Mass: 177.07022543g/mol
  • Monoisotopic Mass: 177.07022543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.9Ų
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